Cas no 1206970-54-8 (8-(Chloromethyl)-3-ethyl-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 8-(Chloromethyl)-3-ethyl-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1206970-54-8
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 4577362
• Update Time: 2025-10-21

8-(Chloromethyl)-3-ethyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-(Chloromethyl)-3-ethyl-[1,2,4]triazolo[4,3-a]pyridine
• 1,2,4-Triazolo[4,3-a]pyridine, 8-(chloromethyl)-3-ethyl-

• Inchi： 1S/C9H10ClN3/c1-2-8-11-12-9-7(6-10)4-3-5-13(8)9/h3-5H,2,6H2,1H3
• InChI Key： WXYTUFUDNUYZPV-UHFFFAOYSA-N
• SMILES： C12=NN=C(CC)N1C=CC=C2CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 8-(Chloromethyl)-3-ethyl-[1,2,4]triazolo[4,3-a]pyridine

Introduction to 8-(Chloromethyl)-3-ethyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1206970-54-8)

8-(Chloromethyl)-3-ethyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1206970-54-8) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and molecular research. This heterocyclic compound belongs to the triazolopyridine class, which has garnered considerable attention due to its unique structural and pharmacological properties. The presence of both chloromethyl and ethyl substituents in its molecular structure contributes to its reactivity and potential utility in synthetic chemistry.

The compound's chemical formula can be represented as C₉H₁₁ClN₄, reflecting its composition of carbon, hydrogen, chlorine, and nitrogen atoms. The triazolopyridine core is a fused ring system consisting of a triazole ring connected to a pyridine ring, which is a common motif in bioactive molecules. This structural framework imparts specific electronic and steric properties that make it an attractive scaffold for medicinal chemists.

In recent years, the pharmaceutical industry has shown increasing interest in derivatives of triazolopyridine due to their demonstrated efficacy in various therapeutic areas. Research has highlighted the potential of this class of compounds in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The chloromethyl group in 8-(Chloromethyl)-3-ethyl-[1,2,4]triazolo[4,3-a]pyridine serves as a reactive handle for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

The synthesis of 8-(Chloromethyl)-3-ethyl-[1,2,4]triazolo[4,3-a]pyridine typically involves multi-step organic reactions starting from commercially available precursors. The process often includes cyclization reactions to form the triazolopyridine core followed by selective substitution to introduce the chloromethyl and ethyl groups. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The compound's reactivity makes it a valuable intermediate in the development of novel drugs. For instance, the chloromethyl group can undergo nucleophilic addition reactions with various nucleophiles such as amines and alcohols, leading to the formation of carbon-carbon or carbon-nitrogen bonds. This property has been exploited in the synthesis of peptidomimetics and other bioactive molecules.

In academic research, 8-(Chloromethyl)-3-ethyl-[1,2,4]triazolo[4,3-a]pyridine has been investigated for its potential as an inhibitor of certain enzymes implicated in disease pathways. Studies have demonstrated its ability to interact with target proteins through both covalent and non-covalent binding mechanisms. These interactions have been explored using computational chemistry techniques such as molecular docking simulations to predict binding affinities and identify key interaction residues.

The pharmacological activity of this compound has been evaluated in vitro using various cell-based assays. Preliminary results suggest that it may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are involved in signal transduction pathways relevant to cancer and inflammatory diseases. Further preclinical studies are warranted to elucidate its mechanism of action and therapeutic potential.

The development of new drug candidates relies heavily on the availability of high-quality intermediates like 8-(Chloromethyl)-3-ethyl-[1,2,4]triazolo[4,3-a]pyridine. Its structural features make it a versatile building block for designing molecules with specific biological activities. Pharmaceutical companies often collaborate with academic institutions and research organizations to optimize synthetic routes and explore new applications for this compound.

The safety profile of 8-(Chloromethyl)-3-ethyl-[1,2,4]triazolo[4,3-a]pyridine is an important consideration in its application to drug development. While preliminary studies suggest that it exhibits reasonable stability under standard storage conditions, comprehensive toxicological assessments are necessary before it can be considered for clinical use. These assessments will evaluate its potential toxicity profiles across different exposure scenarios.

The future prospects for 8-(Chloromethyl)-3-ethyl-[1,2,4]triazolo[4,3-a]pyridine are promising given its unique structural features and potential biological activities. Continued research efforts are expected to yield novel derivatives with enhanced efficacy and improved pharmacokinetic properties. As our understanding of disease mechanisms evolves，so too will the applications of this versatile compound in addressing unmet medical needs.